
improving accuracy in 2,5-dimethyloctane
property measurements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939
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Thermophysical Property Data for 2,5-Dimethyloctane

The following table consolidates key property data from the National Institute of Standards and Technology

(NIST) and other chemical databases [1] [2]. This data is critically evaluated and recommended for use.

Property Value / Range Conditions / Notes
Data
Source

Molecular
Formula

C10H22 - NIST [1]

Molar Mass 142.286 g/mol - NIST [1]

Density (Liquid) 0.732 g/cm³ - Chemsrc
[2]

Boiling Point 158 °C (431.15 K) at 1 atm (760 mmHg) Chemsrc
[2]

Flash Point 80.3 °C - Chemsrc
[2]
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Property Value / Range Conditions / Notes
Data
Source

Critical
Temperature

600.4 K - NIST [1]

Critical
Pressure

2151.4 kPa - NIST [1]

Vapor Pressure 3.48 mmHg at 25°C Chemsrc

[2]

Index of
Refraction

1.411 - Chemsrc

[2]

Available Data
Types

Density, Enthalpy, Entropy, Heat

Capacity, Viscosity, Thermal
Conductivity, etc.

Temperature and pressure

ranges available on NIST.

NIST [1]

Experiment Troubleshooting Guide & FAQs

Here are some common questions and troubleshooting guidance for researchers.

Frequently Asked Questions

Q1: What are the most reliable sources for thermophysical property data on 2,5-dimethyloctane? A1:

The NIST Web Thermo Tables (WTT) is considered a gold standard, providing critically evaluated data

with detailed information on measurement conditions and uncertainties [1]. For quick screening,

computational methods like COSMO-RS can provide estimates, but you should be aware of their typical

error margins (e.g., ±15 K for boiling point) [3].

Q2: My experimental vapor pressure measurements do not align with literature values. What could be

wrong? A2: Discrepancies often arise from sample purity or experimental conditions.

Troubleshooting Steps:
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Verify Sample Purity: Even small impurities can significantly skew vapor pressure

measurements. Use a certified analytical standard if possible.
Check for Degassing: Ensure your liquid sample is thoroughly degassed to remove dissolved

air, which can affect results.
Calibrate Instruments: Confirm the calibration of temperature sensors and pressure

transducers. NIST provides high-accuracy reference data for comparison [1].
Review Experimental Method: Different methods (e.g., static, ebulliometric) have different

inherent uncertainties. Ensure your protocol is appropriate.

Q3: How can I predict properties for 2,5-dimethyloctane if I cannot find experimental data? A3:

Computational and machine learning (ML) tools are valuable alternatives.

COSMO-RS (Property Prediction): This method uses quantum chemistry and statistical
thermodynamics to predict a wide range of properties (boiling point, critical data, viscosity) directly

from the molecular structure. It is fast but has defined error ranges [3].
Machine Learning (ChemXploreML): A newer, user-friendly ML application from MIT can predict key

properties like boiling point and critical temperature with high accuracy (up to 93% for critical
temperature) without requiring deep programming skills [4] [5].

Workflow for Property Measurement & Validation

The diagram below outlines a logical workflow for obtaining and validating property measurements,

integrating both experimental and computational approaches.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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